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Cat. No.: B077469 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dinitrobenzaldehyde is a significant chemical compound characterized by a benzene ring

substituted with an aldehyde group and two nitro groups at the meta positions. This

arrangement of functional groups imparts unique reactivity, making it a valuable reagent and

building block in organic synthesis and analytical chemistry. This technical guide provides a

comprehensive overview of the discovery, historical synthesis, and evolution of applications of

3,5-Dinitrobenzaldehyde, supported by detailed experimental protocols, quantitative data, and

workflow visualizations.

Discovery and Early Synthesis
The precise first synthesis of 3,5-Dinitrobenzaldehyde is not definitively documented in readily

available historical chemical literature. However, the synthesis of related dinitro-aromatic

compounds was an active area of research in the late 19th century. For instance, the synthesis

of 2,4-dinitrobenzaldehyde from 2,4-dinitrotoluene was described in the early 20th century,

suggesting that methods for preparing dinitrobenzaldehyde isomers were being explored.

One of the earliest documented methods for preparing 3,5-Dinitrobenzaldehyde involved the

reduction of 4-bromo-3,5-dinitrobenzaldehyde with copper(I) hydride.[1] A more widely

recognized and detailed synthesis, however, is the reduction of 3,5-dinitrobenzoyl chloride. This

method, detailed in Organic Syntheses, has become a standard laboratory procedure.[2]
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Physicochemical and Spectroscopic Data
Accurate and reliable data are crucial for the application of any chemical compound. The

following tables summarize the key physical, chemical, and spectroscopic properties of 3,5-
Dinitrobenzaldehyde.

Table 1: Physical and Chemical Properties of 3,5-Dinitrobenzaldehyde

Property Value Source(s)

Molecular Formula C₇H₄N₂O₅ [3]

Molecular Weight 196.12 g/mol [3]

Melting Point 85 °C [2]

Boiling Point 323.9 ± 32.0 °C (Predicted) [2]

Density 1.571 ± 0.06 g/cm³ (Predicted) [2]

Appearance Tan solid [2]

Solubility Soluble in ethanol. [4]

Table 2: Spectroscopic Data of 3,5-Dinitrobenzaldehyde
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Spectrum Type Key Peaks/Signals

¹H NMR

Predicted shifts would show the aldehyde proton

as a singlet downfield, and the aromatic protons

with characteristic splitting patterns for a 1,3,5-

trisubstituted benzene ring.

¹³C NMR

Predicted spectrum would show a peak for the

carbonyl carbon of the aldehyde, and distinct

signals for the substituted and unsubstituted

carbons of the aromatic ring.

Infrared (IR)

Characteristic peaks are expected for the C=O

stretch of the aldehyde, N-O stretching of the

nitro groups, and C-H stretching of the aromatic

ring and aldehyde.

Mass Spectrometry (MS)

The mass spectrum would show the molecular

ion peak and characteristic fragmentation

patterns.

Key Synthetic Methodologies: Experimental
Protocols
The synthesis of 3,5-Dinitrobenzaldehyde can be achieved through various routes. Below are

detailed protocols for some of the most significant methods.

Synthesis via Reduction of 3,5-Dinitrobenzoyl Chloride
This is a widely used and reliable method for the laboratory-scale synthesis of 3,5-
Dinitrobenzaldehyde.[2]

Experimental Protocol:

Preparation of the Reducing Agent: A solution of lithium aluminum tri-tert-butoxyhydride in

dry diglyme is prepared.
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Reaction Setup: A three-necked, round-bottomed flask is equipped with a stirrer, a dropping

funnel with a nitrogen inlet, and a thermometer. The flask is charged with 3,5-dinitrobenzoyl

chloride and dry diglyme and cooled to -78 °C.

Reduction: The lithium aluminum tri-tert-butoxyhydride solution is added dropwise to the

stirred solution of 3,5-dinitrobenzoyl chloride, maintaining the temperature between -78 °C

and -68 °C.

Workup: The reaction mixture is poured into a beaker containing hydrochloric acid, saturated

sodium chloride solution, and ice. The product is then extracted with benzene.

Purification: The benzene extracts are washed, dried, and concentrated under reduced

pressure to yield crude 3,5-dinitrobenzaldehyde. Further purification can be achieved by

recrystallization.[2]
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Synthesis of 3,5-Dinitrobenzaldehyde via Reduction
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Synthesis of 3,5-Dinitrobenzaldehyde Workflow
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Potential Synthesis from 3,5-Dinitrotoluene
While a detailed, readily available protocol for the direct synthesis of 3,5-Dinitrobenzaldehyde
from 3,5-dinitrotoluene is scarce, the synthesis of the 2,4-isomer from 2,4-dinitrotoluene

suggests a plausible synthetic route. This would likely involve the oxidation of the methyl group

to an aldehyde.

Historical and Current Applications
3,5-Dinitrobenzaldehyde and its derivatives have historically been and continue to be

important reagents in several areas of chemistry.

Derivatizing Agent in Analytical Chemistry
One of the primary historical applications of compounds like 3,5-Dinitrobenzaldehyde is in the

derivatization of alcohols and amines for qualitative and quantitative analysis. The aldehyde

group reacts with primary amines to form Schiff bases (imines), and can be used to prepare

crystalline derivatives of various compounds for identification by melting point determination.

While 3,5-dinitrobenzoic acid is more commonly cited for the derivatization of alcohols to form

solid esters, the underlying principle of creating a solid, easily crystallizable derivative with a

sharp melting point is the same. These dinitro-aromatic derivatives were particularly useful

before the widespread availability of spectroscopic techniques.
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Derivatization of Alcohols with 3,5-Dinitrobenzoyl Chloride
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Use in Alcohol Derivatization for Analysis

Intermediate in Organic Synthesis
3,5-Dinitrobenzaldehyde serves as a versatile intermediate in the synthesis of more complex

molecules. The nitro groups can be reduced to amino groups, opening up a wide range of

further chemical transformations. For example, it is used in the synthesis of substituted n-

heterocycles that have shown antibacterial activity.[5]

Conclusion
3,5-Dinitrobenzaldehyde, a compound with a rich history rooted in the development of organic

synthesis, continues to be a relevant and useful molecule in modern chemistry. From its early,

though not definitively documented, discovery to its well-established synthetic protocols, it has
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served as a key tool for both the identification and the creation of other chemical entities. Its

utility as a derivatizing agent highlights a pivotal era in analytical chemistry, while its role as a

synthetic intermediate underscores its ongoing importance in the development of new

molecules with potential applications in materials science and medicinal chemistry. The

detailed understanding of its properties and synthesis is essential for researchers and

professionals who wish to harness its unique chemical reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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